Cas no 2636798-45-1 (tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate
• CAS No: 2636798-45-1
• MF: C₁₆H₃₁N₃O₂
• MW: 297.436244249344
• CID: 6785123
• PubChem ID: 156292820
• Update Time: 2025-07-18

tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2636798-45-1
• SCHEMBL23267860
• TERT-BUTYL 4-(METHYL(PIPERIDIN-4-YL)AMINO)PIPERIDINE-1-CARBOXYLATE
• AT30700
• tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate

• Inchi： 1S/C16H31N3O2/c1-16(2,3)21-15(20)19-11-7-14(8-12-19)18(4)13-5-9-17-10-6-13/h13-14,17H,5-12H2,1-4H3
• InChI Key： VLMHCQBSYFJRLR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N(C)C1CCNCC1)=O

Computed Properties

• Exact Mass: 297.24162724g/mol
• Monoisotopic Mass: 297.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate

Introduction to tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate (CAS No. 2636798-45-1)

Tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate (CAS No. 2636798-45-1) is a versatile compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate is composed of a piperidine ring linked to a tert-butyl group and a methyl-substituted piperidine moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various pharmaceutical applications. The tert-butyl group, known for its steric hindrance, can enhance the stability and solubility of the compound, while the piperidine rings contribute to its pharmacological activity.

In terms of chemical synthesis, tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate can be synthesized through a multi-step process involving the coupling of piperidine derivatives with appropriate reagents. One common approach involves the reaction of tert-butyl piperidine-1-carboxylate with a methyl-substituted piperidine derivative in the presence of a coupling agent such as HATU or EDC·HCl. This method has been extensively studied and optimized to achieve high yields and purity levels.

Recent research has highlighted the potential of tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain neurological disorders, including Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve modulation of neurotransmitter systems and neuroprotective effects, making it a promising lead compound for further drug development.

In addition to its neurological applications, tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate has also been investigated for its potential in cancer therapy. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it allows it to reach target sites in the central nervous system (CNS).

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the bioavailability and stability of tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate. Prodrugs are inactive derivatives that are converted into the active drug within the body through enzymatic or chemical processes. This approach can help overcome limitations such as poor solubility or rapid metabolism, thereby improving the overall efficacy and safety profile of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately bringing it to market as a new treatment option for various diseases.

In conclusion, tert-butyl 4-(methyl(piperidin-4-yl)amino)piperidine-1-carboxylate (CAS No. 2636798-45-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing novel therapeutic agents targeting neurological disorders and cancer. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and potential clinical benefits, paving the way for future advancements in drug discovery and development.